Cas no 1267216-41-0 (3,7-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 3,7-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 1267216-41-0
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD19374514
• CID: 2156776
• Update Time: 2023-11-20

3,7-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3,7-Dimethylbenzo[d]oxazol-2(3h)-one
• 2(3H)-Benzoxazolone, 3,7-dimethyl-
• 3,7-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

• MDL： MFCD19374514
• Inchi： 1S/C9H9NO2/c1-6-4-3-5-7-8(6)12-9(11)10(7)2/h3-5H,1-2H3
• InChI Key： JEGIAJUIQOJZPN-UHFFFAOYSA-N
• SMILES： O1C2=C(C)C=CC=C2N(C)C1=O

Computed Properties

• Exact Mass: 163.063
• Monoisotopic Mass: 163.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones